![molecular formula C19H17N5O2S B2589708 N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(o-tolyloxy)acetamide CAS No. 1904410-73-6](/img/structure/B2589708.png)
N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(o-tolyloxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C19H17N5O2S and its molecular weight is 379.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activity
Synthesis of Heterocyclic Compounds
A study reported the synthesis of various heterocycles, including thiophene derivatives, which have been evaluated for insecticidal activity against Spodoptera littoralis. These compounds demonstrate the importance of heterocyclic chemistry in developing potential agrochemicals (Fadda et al., 2017).
Antimicrobial and Anticancer Activities
Research into triazolo[4,3-b]pyridazine derivatives has shown significant pharmaceutical importance, with studies highlighting their synthesis and structural analysis. These compounds have been investigated for various biological activities, including antimicrobial and anticancer effects (Sallam et al., 2021).
Antihistaminic and Anti-inflammatory Activities
- Eosinophil Infiltration Inhibitors: A series of triazolo[1,5-b]pyridazines and imidazo[1,2-b]pyridazines have been synthesized and evaluated for their antihistaminic activity and inhibitory effect on eosinophil infiltration, showcasing potential therapeutic applications for atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).
Anticancer and Antiproliferative Activities
PI3K Inhibitors for Anticancer Therapy
Modifications of triazolopyridine compounds have been explored for anticancer effects, with particular focus on their antiproliferative activities against human cancer cell lines. These studies contribute to the development of potent anticancer agents with reduced toxicity (Wang et al., 2015).
Novel Antioxidant and Anticancer Agents
Triazolo-thiadiazoles have been investigated for their in vitro antioxidant properties and anticancer activity, particularly in inducing apoptosis in HepG2 cells. This research highlights the potential of these compounds as therapeutic agents for cancer treatment (Sunil et al., 2010).
Anti-asthmatic Activities
- Mediator Release Inhibitors: The development of triazolopyrimidines as mediator release inhibitors presents a novel approach to anti-asthmatic therapy, demonstrating the potential for these compounds in treating respiratory diseases (Medwid et al., 1990).
Properties
IUPAC Name |
2-(2-methylphenoxy)-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O2S/c1-13-5-2-3-6-15(13)26-12-19(25)20-11-18-22-21-17-9-8-14(23-24(17)18)16-7-4-10-27-16/h2-10H,11-12H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YFNPULKESDFGNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCC(=O)NCC2=NN=C3N2N=C(C=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.